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Compound of Interest

Compound Name: Protocatechualdehyde

Cat. No.: B013553

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling of
Protocatechualdehyde (CAS No: 139-85-5). Adherence to these procedures is critical for
ensuring laboratory safety and maintaining experimental integrity.

Protocatechualdehyde, a naturally occurring phenolic aldehyde, requires careful handling due
to its potential health hazards. It is harmful if swallowed, causes skin and serious eye irritation,
and may cause respiratory irritation.[1][2] This document outlines the necessary personal
protective equipment (PPE), step-by-step operational procedures, and disposal plans to
minimize risk and ensure a safe working environment.

Hazard Identification and Classification

Hazard Class GHS Hazard Statement

Acute toxicity, Oral (Category 4) H302: Harmful if swallowed

Skin irritation (Category 2) H315: Causes skin irritation

Eye irritation (Category 2A) H319: Causes serious eye irritation

Specific target organ toxicity — single exposure ] S
) H335: May cause respiratory irritation
(Category 3), Respiratory system

Quantitative Data Summary
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Property Value

Molecular Formula C7He0Os

Molecular Weight 138.12 g/mol [3]
Melting Point 150-157°C

Boiling Point 213.5°C at 760 mmHg
Density 1.2667 g/cm3
Intraperitoneal LD50 (mouse) 205 mg/kg

Operational Plan: Handling Protocatechualdehyde

This section details the step-by-step procedures for the safe handling of
Protocatechualdehyde from preparation to post-experiment cleanup.

Engineering Controls and Personal Protective
Equipment (PPE)

« Ventilation: Always handle Protocatechualdehyde in a well-ventilated area.[4][5] Use of a
chemical fume hood is strongly recommended to minimize inhalation exposure.

o Eye and Face Protection: Wear safety glasses with side-shields conforming to EN166, or a
face shield for comprehensive protection.[5]

e Skin Protection:

o Gloves: Wear chemical-resistant gloves (e.g., Nitrile rubber) inspected for integrity before
each use.[3] Use proper glove removal technique to avoid skin contact.[3]

o Lab Coat: A standard laboratory coat should be worn at all times.

o Respiratory Protection: If dust formation is unavoidable or ventilation is inadequate, a
NIOSH-approved respirator for organic vapors and particulates is necessary.

Step-by-Step Handling Procedure
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e Preparation:

o Ensure the work area is clean and uncluttered.

o Verify that all necessary PPE is available and in good condition.

o Have an emergency eye wash station and safety shower readily accessible.
» Weighing and Aliquoting:

o If possible, weigh the solid compound directly in the receiving vessel within the fume hood
to contain any dust.

o Avoid creating dust during handling.[2][5]
e Dissolving and Solution Preparation:

o When preparing solutions, add the solid Protocatechualdehyde to the solvent slowly to
avoid splashing.

o If heating is required, use a water bath or heating mantle with stirring to ensure even
temperature distribution.

e During the Experiment:

o Keep containers of Protocatechualdehyde tightly closed when not in use.[3][4]

o Avoid contact with skin, eyes, and clothing.[4]

o Wash hands thoroughly after handling, before breaks, and at the end of the workday.[1][5]
o Post-Experiment Cleanup:

o Decontaminate all surfaces and equipment that came into contact with
Protocatechualdehyde.

o Remove and dispose of contaminated PPE as described in the disposal plan.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587718295377000015905148635208291400/P7058_MSDS.pdf
https://www.chemicalbook.com/msds/protocatechualdehyde.htm
https://www.benchchem.com/product/b013553?utm_src=pdf-body
https://www.benchchem.com/product/b013553?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/id/sds/aldrich/d108405?userType=undefined
https://m.chemicalbook.com/ProductMSDSDetailCB7784165_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB7784165_EN.htm
https://cdn.caymanchem.com/cdn/msds/27547m.pdf
https://www.chemicalbook.com/msds/protocatechualdehyde.htm
https://www.benchchem.com/product/b013553?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013553?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

First Aid Measures

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[4]

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water
for at least 15 minutes while removing contaminated clothing.[3][4] Seek medical advice if
irritation persists.[3]

In Case of Eye Contact: Rinse cautiously with water for several minutes.[2][3] Remove
contact lenses if present and easy to do. Continue rinsing.[2][3] Seek immediate medical
attention.[3]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by
mouth to an unconscious person.[4] Call a poison center or doctor if you feel unwell.[2]

Disposal Plan

Proper disposal of Protocatechualdehyde and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Chemical Waste:

o Solid Protocatechualdehyde and any solutions containing it must be disposed of as
hazardous chemical waste.

o Do not dispose of with household garbage or pour down the drain.[1]

o Collect waste in a clearly labeled, sealed, and appropriate container for chemical waste.

Contaminated Materials:

o All disposable items that have come into contact with Protocatechualdehyde, such as
gloves, paper towels, and pipette tips, must be collected in a designated hazardous waste
container.

o Contaminated lab coats and other reusable protective clothing should be decontaminated
before laundering or reuse.
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e Disposal Procedure:
o Follow all local, state, and federal regulations for hazardous waste disposal.

o Arrange for pickup and disposal by a licensed chemical waste management company.

Experimental Workflow Diagram

1. Preparation
- Don PPE
- Prepare Workspace

:

2. Weighing
- In fume hood
- Minimize dust

'

3. Dissolution
- Add solid to solvent
- Gentle heating if needed

4. Experimentation

- Keep containers closed
- Avoid contact

5. Post-Experiment Cleanup
- Decontaminate surfaces
- Clean equipment

6. Waste Disposal
- Segregate waste
- Label containers

End of Process
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Caption: Workflow for the safe handling of Protocatechualdehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b013553?utm_src=pdf-body-img
https://www.benchchem.com/product/b013553?utm_src=pdf-body
https://www.benchchem.com/product/b013553?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/msds/27547m.pdf
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587718295377000015905148635208291400/P7058_MSDS.pdf
https://www.sigmaaldrich.com/JP/id/sds/aldrich/d108405?userType=undefined
https://m.chemicalbook.com/ProductMSDSDetailCB7784165_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB7784165_EN.htm
https://www.chemicalbook.com/msds/protocatechualdehyde.htm
https://www.benchchem.com/product/b013553#personal-protective-equipment-for-handling-protocatechualdehyde
https://www.benchchem.com/product/b013553#personal-protective-equipment-for-handling-protocatechualdehyde
https://www.benchchem.com/product/b013553#personal-protective-equipment-for-handling-protocatechualdehyde
https://www.benchchem.com/product/b013553#personal-protective-equipment-for-handling-protocatechualdehyde
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b013553?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013553?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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